Cas no 1159939-99-7 (1-(2-(((1H-Pyrazol-5-yl)methyl)amino)-2-oxoethyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2-(((1H-Pyrazol-5-yl)methyl)amino)-2-oxoethyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1159939-99-7
• MF: C₁₀H₁₁N₅O₃
• MW: 249.226041078568
• CID: 5230820
• Update Time: 2025-10-24

1-(2-(((1H-Pyrazol-5-yl)methyl)amino)-2-oxoethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-(((1H-Pyrazol-5-yl)methyl)amino)-2-oxoethyl)-1H-pyrazole-3-carboxylic acid
• 1-([(2h-pyrazol-3-ylmethyl)-carbamoyl]-methyl)-1h-pyrazole-3-carboxylic acid
• 1-[[(2h-pyrazol-3-ylmethyl)-carbamoyl]-methyl]-1h-pyrazole-3-carboxylic acid
• 1-{[(2H-Pyrazol-3-ylmethyl)-carbamoyl]-methyl}-1H-pyrazole-3-carboxylic acid
• 1-(2-(((1H-Pyrazol-5-yl)methyl)amino)-2-oxoethyl)-1H-pyrazole-3-carboxylicacid
• 1-{[(2H-Pyrazol-3-ylmethyl)-carbamoyl]-methyl}-1H-pyrazole-3-carboxylicacid

• Inchi： 1S/C10H11N5O3/c16-9(11-5-7-1-3-12-13-7)6-15-4-2-8(14-15)10(17)18/h1-4H,5-6H2,(H,11,16)(H,12,13)(H,17,18)
• InChI Key： NNVSQTFGBAENJQ-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC(C(=O)O)=N1)NCC1=CC=NN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 325
• XLogP3: -0.6
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(2-(((1H-Pyrazol-5-yl)methyl)amino)-2-oxoethyl)-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 1-(2-(((1H-Pyrazol-5-yl)methyl)amino)-2-oxoethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1159939-99-7)

1-(2-(((1H-Pyrazol-5-yl)methyl)amino)-2-oxoethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1159939-99-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole backbone and carboxylic acid functional group, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, especially in the fields of oncology and inflammation.

The molecular structure of 1-(2-(((1H-Pyrazol-5-yl)methyl)amino)-2-oxoethyl)-1H-pyrazole-3-carboxylic acid features a pyrazole ring linked to a carboxylic acid moiety, which enhances its reactivity and binding affinity. This makes it a valuable intermediate in the synthesis of small-molecule inhibitors and bioconjugates. Recent studies highlight its utility in targeting specific enzymes and receptors, aligning with the growing demand for precision medicine and personalized therapeutics.

In the context of current trends, the compound's potential in cancer research is a hot topic. With the rise of AI-driven drug discovery, computational models frequently analyze compounds like CAS No. 1159939-99-7 to predict their bioactivity and optimize their structures. This aligns with the increasing use of machine learning in pharmaceutical R&D, where researchers seek to accelerate the identification of promising drug candidates.

Another area of interest is the compound's role in anti-inflammatory applications. Given the global focus on chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, 1-(2-(((1H-Pyrazol-5-yl)methyl)amino)-2-oxoethyl)-1H-pyrazole-3-carboxylic acid is being explored for its ability to modulate key inflammatory pathways. Its structure-activity relationship (SAR) is a subject of ongoing research, with scientists aiming to enhance its efficacy and reduce off-target effects.

From a synthetic chemistry perspective, the compound's CAS No. 1159939-99-7 is often referenced in patents and academic papers discussing heterocyclic chemistry. Its versatility as a scaffold for designing new molecules makes it a staple in medicinal chemistry labs. Additionally, its compatibility with click chemistry techniques further expands its utility in creating complex molecular architectures.

Environmental and regulatory considerations also play a role in the compound's applications. As the pharmaceutical industry moves toward green chemistry principles, researchers are investigating sustainable methods to synthesize 1-(2-(((1H-Pyrazol-5-yl)methyl)amino)-2-oxoethyl)-1H-pyrazole-3-carboxylic acid. This includes optimizing reaction conditions to minimize waste and energy consumption, addressing the growing demand for eco-friendly chemical processes.

In summary, 1-(2-(((1H-Pyrazol-5-yl)methyl)amino)-2-oxoethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1159939-99-7) is a multifaceted compound with broad potential in drug development and biochemical research. Its relevance to cutting-edge topics like AI in drug discovery, precision medicine, and sustainable chemistry ensures its continued prominence in scientific discourse. As research progresses, this compound is likely to play a pivotal role in advancing therapeutic innovations.